Cas no 462068-41-3 (3-(5-Formyl-furan-2-yl)-2-methyl-benzoic acid)

• Product Name: 3-(5-Formyl-furan-2-yl)-2-methyl-benzoic acid
• CAS No: 462068-41-3
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 2129627
• Update Time: 2023-08-04

3-(5-Formyl-furan-2-yl)-2-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Formyl-furan-2-yl)-2-methyl-benzoic acid
• 3-(5-formylfuran-2-yl)-2-methylbenzoic acid
• Oprea1_480385
• Oprea1_307309
• MLS000555070
• HMS2580L17
• STK397236
• SMR000172168
• BB 0245018
• ST50267841
• 3-(5-formyl(2-furyl))-2-methylbenzoic acid

• Inchi： 1S/C13H10O4/c1-8-10(3-2-4-11(8)13(15)16)12-6-5-9(7-14)17-12/h2-7H,1H3,(H,15,16)
• InChI Key： ABNPGQRDALSXCP-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Topological Polar Surface Area: 67.5